1-Chloro-2-[2-(2-methoxy-4-methylphenoxy)ethoxy]-4-methylbenzene

• Molecular Formula: C17H19ClO3
• Molecular Weight: 306.8 g/mol
• IUPAC Name: 1-chloro-2-[2-(2-methoxy-4-methylphenoxy)ethoxy]-4-methylbenzene
• InChI: InChI=1S/C17H19ClO3/c1-12-4-6-14(18)16(10-12)21-9-8-20-15-7-5-13(2)11-17(15)19-3/h4-7,10-11H,8-9H2,1-3H3
• InChI Key: UVAOBHSWJTXPCD-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OCCOC2=C(C=CC(=C2)C)Cl)OC

Description

1-chloro-2-[2-(2-methoxy-4-methylphenoxy)ethoxy]-4-methylbenzene is a member of methoxybenzenes.

Scientific Research Applications

Electrochemical Reduction Studies

Methyl triclosan, structurally similar to the compound , has been studied for its electrochemical properties. The research focused on its direct reduction at glassy carbon electrodes, revealing insights into bond scission mechanisms and formation of various derivatives (Peverly et al., 2014).

Synthesis of Derivatives

The compound's structural analogues have been explored in synthetic chemistry. For instance, the synthesis of 3-chloro-4-[1,1,2-trifluoro-2-(trifluoromethoxy)-ethoxy] aniline, derived from similar chloro and methoxy compounds, highlights the potential for creating novel compounds with specific functional groups (Wen Zi-qiang, 2007).

Polymer Research

Electrosynthesis and characterization of polymers derived from methoxybenzene compounds, like 1-methoxy-4-ethoxybenzene, have been conducted. These studies provide insights into the solubility, structural characteristics, and electrical conductivity of such polymers (Moustafid et al., 1991).

Atmospheric Chemistry

The reaction of methoxy-substituted aromatics with chlorine atoms, like methoxybenzene, has been researched in atmospheric chemistry. These studies shed light on the rate coefficients and reactivity of such compounds in the presence of chlorine, relevant for understanding atmospheric processes (Lauraguais et al., 2014).